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A Technical Guide to Sodium Dihydrogen
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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical identity and safety data for

Sodium Dihydrogen Phosphate Monohydrate. The information is compiled from various

safety data sheets and chemical databases to ensure accuracy and relevance for laboratory

and research applications.

Chemical Identification
Sodium dihydrogen phosphate monohydrate, also known as monosodium phosphate

monohydrate, is a chemical compound with the linear formula NaH₂PO₄ · H₂O.[1] It is widely

used in laboratory and analytical settings, as well as in the development of pharmaceutical

drug delivery systems.[1][2][3]

Chemical Name: Sodium Dihydrogen Phosphate Monohydrate

Synonyms: Monosodium phosphate monohydrate, Sodium phosphate monobasic

monohydrate[1][4]

CAS Number: 10049-21-5[1][2][3][4][5][6]
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EC Number: 231-449-2[1][2][5]

Molecular Formula: NaH₂PO₄ · H₂O[1][3][7]

Molecular Weight: 137.99 g/mol [1][7]

Safety and Hazard Information
According to Regulation (EC) No 1272/2008 (CLP) and the Globally Harmonized System

(GHS), sodium dihydrogen phosphate monohydrate is generally not classified as a

hazardous substance.[2][3][8][9] Consequently, GHS pictograms and hazard statements are

often not required.[2][9] However, some suppliers may classify it as causing skin, eye, and

respiratory irritation under specific conditions.[10] It is non-combustible and does not present a

significant fire or explosion hazard.[7][10][11]

Quantitative Safety and Physical Data
The following table summarizes the key quantitative data for sodium dihydrogen phosphate
monohydrate.
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Parameter Value Reference(s)

Acute Toxicity

LD50 Oral (Rat) > 2,000 mg/kg [5]

LD50 Dermal (Rabbit) > 7,940 mg/kg [12]

LC50 Inhalation (Rat, 4h) > 0.83 mg/L [12]

Physical Properties

Appearance White Crystalline Solid [1][7]

pH (50 g/L in H₂O, 25°C) 4.1 - 4.5 [7][13]

Decomposition Temperature > 100 °C [7][13]

Density (20°C) 2.04 g/cm³ [5][13]

Bulk Density ~880 kg/m ³ [13]

Water Solubility (20°C) 850 g/L [1][5][13]

Stability

Reactivity
Violent reaction with strong

acids.[2][3]
[2][3]

Incompatible Materials

Strong oxidizing agents, highly

alkaline or acidic materials.[5]

[7]

[5][7]

Hazardous Decomposition

Oxides of phosphorus and

sodium oxides upon heating.

[7]

[7]

Experimental Protocols
The toxicological data presented in the safety data sheets are typically derived from

standardized testing methodologies. For instance, inhalation toxicity data (LC50) is often

obtained following protocols such as the OECD Test Guideline 403.[12] These guidelines

provide detailed experimental procedures for assessing the potential hazards of chemical
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substances. Dermal toxicity data is referenced from resources like the IUCLID (International

Uniform Chemical Information Database).[12] These standardized protocols ensure that the

generated data is reproducible and reliable for risk assessment.

Handling, Storage, and First Aid
5.1 Handling and Storage For safe handling, it is recommended to use personal protective

equipment (PPE) such as protective gloves and safety glasses.[10] Handling should occur in a

well-ventilated area to avoid dust formation and inhalation.[7][8][10] General occupational

hygiene practices, such as washing hands after use and not eating or drinking in work areas,

should be followed.[8]

The substance should be stored in a dry place with the container tightly closed.[2][3][12]

5.2 First Aid Measures A summary of first aid procedures is provided below:

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if easy to do so. Continue rinsing. If irritation persists, seek medical attention.

[8][10]

Skin Contact: Wash the affected area with plenty of soap and water.[8] If skin irritation

occurs, seek medical advice.[10]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[10]

Ingestion: Rinse the mouth with water. Call a doctor if you feel unwell.[3][8]

Spill Management Workflow
In the event of an accidental release, a structured response is crucial to ensure safety and

minimize environmental impact. The following diagram outlines a general workflow for

managing a chemical spill.
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Caption: Logical workflow for responding to a chemical spill event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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